Cas no 1805403-49-9 (2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805403-49-9
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4804641
• Update Time: 2025-08-05

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H6F5NO2/c9-7(10)5-3(2-15)6(16)4(1-14-5)8(11,12)13/h1,7,15H,2H2,(H,14,16)
• InChI Key： SCCIFOHMZGNWNM-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C(C(C(F)(F)F)=CN1)=O)F

Computed Properties

• Exact Mass: 243.032
• Monoisotopic Mass: 243.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3

Additional information on 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-methanol

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-methanol: A Comprehensive Overview

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-methanol, also known by its CAS number 1805403-49-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, difluoromethyl, and trifluoromethyl groups. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable in research and industrial settings.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-methanol involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided deeper insights into its molecular geometry and electronic properties.

In terms of applications, 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-methanol has shown promise in the field of pharmacology. Its ability to interact with specific biological targets makes it a potential candidate for drug development. Recent research has explored its role as a lead compound in the design of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The environmental impact of 1805403-49-9 has also been a subject of interest. Studies have been conducted to assess its biodegradability and toxicity. These findings are crucial for ensuring the safe handling and disposal of the compound in industrial settings. Additionally, its stability under different environmental conditions has been evaluated, providing valuable information for risk assessment.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-methanol, or CAS number 1805403-49-9, is a versatile compound with a wide range of applications. Its unique structure and properties make it an important subject of study in both academic and industrial research. As new findings emerge, this compound is expected to play an even more significant role in advancing science and technology.